Cas no 1569269-04-0 (8'-epi-Herbicidin B)

• Product Name: 8'-epi-Herbicidin B
• CAS No: 1569269-04-0
• MF: C₁₈H₂₃N₅O₉
• MW: 453.40
• CID: 5272361
• PubChem ID: 76313958
• Update Time: 2024-03-01

8'-epi-Herbicidin B Chemical and Physical Properties

Names and Identifiers

• D-ribo-α-L-ido-7-Undeculo-7,3-pyranose-1,4-furanuronic acid, 1-(6-amino-9H-purin-9-yl)-6,10-anhydro-1,5-dideoxy-2-O-methyl-, methyl ester, (7S)-
• CHEMBL3109447
• 8'-epi-herbicidin B
• Methyl (2R,3R,3aS,4aS,5R,6S,7S,8aR,9aR)-2-(6-amino-9H-purin-9-yl)-4a,5,6-trihydroxy-3-methoxydecahydrofuro[3,2-b]pyrano[2,3-e]pyran-7-carboxylate
• 1569269-04-0
• CHEBI:207227
• methyl (1S,3S,4R,5R,7R,9R,11S,12S,13R)-5-(6-aminopurin-9-yl)-1,12,13-trihydroxy-4-methoxy-2,6,10-trioxatricyclo[7.4.0.03,7]tridecane-11-carboxylate
• 8'-epi-Herbicidin B

• Inchi： 1S/C18H23N5O9/c1-28-12-10-6(30-16(12)23-5-22-8-14(19)20-4-21-15(8)23)3-7-18(27,32-10)13(25)9(24)11(31-7)17(26)29-2/h4-7,9-13,16,24-25,27H,3H2,1-2H3,(H2,19,20,21)/t6-,7-,9-,10+,11+,12-,13-,16-,18-/m1/s1
• InChI Key： GZBSICLBZYSADI-ZKKAIADESA-N
• SMILES： O1[C@@]2([H])[C@](O)([C@@H]([C@@H]([C@H]1C(=O)OC)O)O)O[C@@]1([H])[C@@](O[C@@H](N3C=NC4=C(N)N=CN=C43)[C@@H]1OC)([H])C2

Computed Properties

• Exact Mass: 453.14957733g/mol
• Monoisotopic Mass: 453.14957733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 194Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glycosylamines